Cas no 1049791-87-8 (2-[5-bromo-2-(pyridin-4-yl)-1H-indol-3-yl]ethan-1-amine hydrochloride)

• Product Name: 2-[5-bromo-2-(pyridin-4-yl)-1H-indol-3-yl]ethan-1-amine hydrochloride
• CAS No: 1049791-87-8
• MF: C₁₅H₁₅BrClN₃
• MW: 352.65670132637
• MDL: MFCD06245398
• CID: 2625681
• PubChem ID: 2771707
• Update Time: 2025-08-03

2-[5-bromo-2-(pyridin-4-yl)-1H-indol-3-yl]ethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(2-Aminoethyl)-5-bromo-2-pyridin-4-yl-1H-indole hydrochloride
• 2-(5-BROMO-2-PYRIDIN-4-YL-1H-INDOL-3-YL)-ETHYLAMINE HYDROCHLORIDE
• 2-[5-bromo-2-(pyridin-4-yl)-1H-indol-3-yl]ethan-1-amine hydrochloride
• 3-(2-Aminoethyl)-5-bromo-2-(pyridin-4-yl)-1H-indole hydrochloride, 4-[3-(2-Aminoethyl)-5-bromo-1H-indol-2-yl]pyridine hydrochloride
• 2-[5-bromo-2-(pyridin-4-yl)-1H-indol-3-yl]ethanamine hydrochloride
• 2-(5-Bromo-2-(pyridin-4-yl)-1H-indol-3-yl)ethanamine hydrochloride
• 2-[5-Bromo-2-(pyridin-4-yl)-1H-indol-3-yl]ethylamine hydrochloride
• 2-(5-Bromo-2-(pyridin-4-yl)-1H-indol-3-yl)ethanaminehydrochloride
• AKOS005257438
• MFCD06245398
• 1049791-87-8
• 2-(5-bromo-2-pyridin-4-yl-1H-indol-3-yl)ethanamine;hydrochloride

• MDL： MFCD06245398
• Inchi： 1S/C15H14BrN3.ClH/c16-11-1-2-14-13(9-11)12(3-6-17)15(19-14)10-4-7-18-8-5-10;/h1-2,4-5,7-9,19H,3,6,17H2;1H
• InChI Key： XAHSNMHHOOFZHM-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(CCN)=C(C1C=CN=CC=1)N2.Cl

Computed Properties

• Exact Mass: 351.01379Da
• Monoisotopic Mass: 351.01379Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 293
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.7Ų

Experimental Properties

• Sensitiveness: Light Sensitive

2-[5-bromo-2-(pyridin-4-yl)-1H-indol-3-yl]ethan-1-amine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-[5-bromo-2-(pyridin-4-yl)-1H-indol-3-yl]ethan-1-amine hydrochloride

Introduction to 2-[5-bromo-2-(pyridin-4-yl)-1H-indol-3-yl]ethan-1-amine hydrochloride (CAS No. 1049791-87-8)

2-[5-bromo-2-(pyridin-4-yl)-1H-indol-3-yl]ethan-1-amine hydrochloride, identified by its CAS number 1049791-87-8, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the indole derivatives class, characterized by a fused benzene and pyrrole ring system, which is a common motif in biologically active molecules. The presence of a bromine substituent at the 5-position of the indole ring and a pyridine moiety at the 2-position introduces unique electronic and steric properties, making it a promising candidate for further investigation in drug discovery.

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, facilitating its use in biochemical assays and pharmaceutical formulations. The molecular structure of 2-[5-bromo-2-(pyridin-4-yl)-1H-indol-3-yl]ethan-1-amine hydrochloride features an amine group at the 1-position of the ethane chain, which can participate in hydrogen bonding interactions, further influencing its biological activity. This compound’s potential applications stem from its ability to interact with various biological targets, including enzymes and receptors, which are critical in modulating cellular processes.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and mode of interaction of 2-[5-bromo-2-(pyridin-4-yl)-1H-indol-3-yl]ethan-1-amine hydrochloride with potential therapeutic targets. Studies suggest that the bromo and pyridine substituents may enhance binding interactions by improving lipophilicity and charge distribution, respectively. These structural features are often exploited in the design of small-molecule inhibitors and activators for therapeutic purposes.

In the context of drug discovery, indole derivatives have shown promise as scaffolds for developing treatments against a variety of diseases, including cancer, inflammation, and neurodegenerative disorders. The unique structural features of 2-[5-bromo-2-(pyridin-4-yl)-1H-indol-3-yl]ethan-1-amine hydrochloride make it an attractive candidate for further exploration. For instance, modifications to the indole core can lead to compounds with enhanced selectivity and reduced toxicity, which are crucial factors in drug development.

Current research is focused on synthesizing analogs of 2-[5-bromo-2-(pyridin-4-y)]lindol]-3]-ethylamine hydrochloride to optimize its pharmacological properties. By employing structure-based drug design strategies, scientists aim to identify derivatives that exhibit improved pharmacokinetic profiles and target specificity. These efforts are supported by high-throughput screening technologies that allow for rapid assessment of large libraries of compounds.

The role of 5-bromo substitution in enhancing biological activity is well-documented in the literature. The bromine atom introduces a halogen bond donor capability, which can interact with specific residues in protein targets. Additionally, the electron-withdrawing nature of bromine can modulate the electronic properties of the indole ring, influencing its reactivity and binding affinity. Such modifications are often employed to fine-tune the pharmacological properties of indole-based drugs.

The pyridinyl group at position 4 contributes to the lipophilicity of 2-[5-bromo-pyridin(4-yIindol3yI]-ethylamine hydrochloride, which is an important factor in drug absorption and distribution. Pyridine derivatives are frequently incorporated into drug molecules due to their ability to enhance membrane permeability and improve binding interactions with lipophilic pockets in biological targets. The combination of bromo and pyridine substituents in this compound suggests a balanced profile for both water solubility and membrane penetration.

Recent studies have also explored the potential therapeutic applications of 2-[5-bromo-pyridin(4-yIindol3yI]-ethylamine hydrochloride in oncology research. Indole derivatives have been implicated in modulating pathways involved in cell proliferation and apoptosis. The structural features of this compound may enable it to interfere with key signaling cascades that are dysregulated in cancer cells. Preclinical studies are ongoing to evaluate its efficacy against various cancer models.

In addition to its potential as an anti-cancer agent, 2-[5-bromo-pyridin(4-yIindol3yI]-ethylamine hydrochloride may have applications in treating inflammatory diseases. Inflammatory processes are often mediated by enzymes such as cyclooxygenases (COX) and lipoxygenases (LOX), which convert arachidonic acid into pro-inflammatory mediators. Indole derivatives have been reported to inhibit these enzymes, thereby reducing inflammation. The unique structural motifs present in this compound could make it a viable candidate for developing novel anti-inflammatory therapies.

The synthesis of 2-[5-bromo-pyridin(4-yIindol3yI]-ethylamine hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions, have been employed to construct the complex indole core efficiently. These methods allow for precise control over regioselectivity and stereochemistry, which are critical factors in determining biological activity.

The development of new synthetic methodologies is essential for facilitating access to complex indole derivatives like [CAS No 1049791878]. Researchers are exploring innovative approaches to streamline synthetic routes while maintaining high enantioselectivity where necessary. Such advancements will enable faster discovery cycles and reduce costs associated with producing biologically active compounds.

In conclusion,[CAS No 1049791878] represents a structurally intriguing compound with potential applications across multiple therapeutic areas due to its unique combination of substituents on an indole scaffold . Its continued investigation holds promise for contributing novel treatments against various diseases . As research progresses , further insights into its pharmacological properties will be uncovered , paving way towards future clinical applications .